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Compound of Interest

Compound Name: Cetyl chloroformate

Cat. No.: B1294504

For Researchers, Scientists, and Drug Development Professionals

Hexadecyl chloroformate, also known as cetyl chloroformate, is a chemical intermediate
primarily utilized in organic synthesis. Its bifunctional nature, incorporating both a long alkyl
chain and a reactive chloroformate group, makes it a valuable reagent for introducing the
hexadecyloxycarbonyl moiety onto various molecules. This guide provides a detailed summary
of its core physical properties, outlines general experimental methodologies for their
determination, and illustrates a key synthetic application.

Core Physical and Chemical Properties

A summary of the key physical properties of hexadecyl chloroformate is presented below. This
data is essential for handling, storage, and application in a laboratory setting.
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Property Value Source(s)
Molecular Formula C17H33CIO2 [1112]
Molecular Weight 304.9 g/mol [1]
Appearance .Cleiar, colorless to light yellow 2]
liquid

Melting Point 14 °C [2]

Boiling Point 367.1 £ 11.0 °C (Predicted) [2]

Density 0.923 g/mL at 25°C [2]

Flash Point > 110 °C (> 230 °F) [2]

Vapor Pressure 10 Pa at 20°C [2]

Poorly soluble in water;
Solubilt Soluble in organic solvents
olubility
(e.g., ether, chloroform,

benzene).

Experimental Protocols for Property Determination

While specific, validated experimental protocols for hexadecyl chloroformate are not readily
available in the public literature, the following sections describe standard laboratory procedures
for determining the key physical properties of liquid or low-melting-point organic compounds.
These methods are generally applicable and can be adapted for the characterization of
hexadecyl chloroformate.

Melting Point Determination (Thiele Tube Method)

The melting point is a crucial indicator of a compound's purity. For a substance like hexadecyl
chloroformate with a melting point near room temperature, a standard melting point apparatus
or a Thiele tube can be used.[1][3]

Methodology:
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o Asmall, finely powdered sample of the solidified compound is packed into a capillary tube,
which is then sealed at one end.[4][5]

e The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[1]

e The assembly is placed in a Thiele tube containing a high-boiling point liquid, such as
mineral or silicone oil.[1]

e The side arm of the Thiele tube is gently and uniformly heated, which allows for even heat
distribution via convection currents.[1]

e Heating should be slow, approximately 1-2°C per minute, as the temperature approaches the
expected melting point.[1]

e The temperature at which the solid first begins to liquefy and the temperature at which it
becomes completely liquid are recorded. This range represents the melting point.[3][6] A
narrow range (0.5-1.0°C) typically indicates a high degree of purity.[3]

Boiling Point Determination (Distillation Method)

The predicted boiling point of hexadecyl chloroformate is high, suggesting that determination at
atmospheric pressure may lead to decomposition. Therefore, vacuum distillation is the
recommended approach to determine the boiling point at a reduced pressure. The general
principle involves heating the liquid to a temperature where its vapor pressure equals the
external pressure.[7]

Methodology:

» A small volume of the liquid (at least 5 mL) is placed in a distillation flask along with boiling
chips or a magnetic stir bar to ensure smooth boiling.[8]

e The flask is connected to a distillation apparatus, including a condenser and a collection
flask. The system is then connected to a vacuum source.

o Athermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask to accurately measure the temperature of the vapor that is distilling.[8]
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e The flask is heated gently.

e The temperature is recorded when the liquid is boiling and a stable temperature is observed
on the thermometer as the vapor condenses and collects in the receiving flask.[9]

e The pressure at which the distillation is conducted must also be recorded.[7]

Density Measurement

The density of a liquid can be determined by accurately measuring its mass and volume.[10]
Methodology:
e An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance.[11]

e A known volume of hexadecyl chloroformate (e.g., 5.0 mL) is carefully added to the
graduated cylinder.[12]

e The graduated cylinder containing the liquid is reweighed.[11]

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.[13]

e The density is calculated by dividing the mass of the liquid by its volume (Density = Mass /
Volume).[10] For higher accuracy, a pycnometer is recommended.

Solubility Determination

Solubility is typically determined qualitatively to establish suitable solvents for reactions and
purification.[14]

Methodology:
o Approximately 25 mg of the compound is placed in a small test tube.[15]

o Asmall volume (e.g., 0.75 mL) of the solvent to be tested (e.g., water, ethanol, acetone,
toluene) is added in portions.[15]

o After each addition, the test tube is shaken vigorously to promote dissolution.[16]
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e The compound's solubility is observed and recorded as soluble, partially soluble, or
insoluble.[15] To make the determination more quantitative, one can measure the amount of
solute required to saturate a specific volume of solvent.

Synthetic Workflow Visualization

Hexadecyl chloroformate is a key reagent in the synthesis of carbamates, which are important
in various fields, including pharmaceuticals and materials science. The following diagram
illustrates the general workflow for the synthesis of a hexadecyl carbamate from hexadecyl
chloroformate and a primary amine.
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Reactants
Hexadecyl Chloroformate Primary Amine
(C16H330COCI) (R-NH2)

1
\
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Mixing in an inert solvent
(e.g., Dichloromethane)

'

Addition of a base
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to neutralize HCI byproduct

'

Reaction at controlled temperature
(e.g., 0°C to room temperature)

Products & Purification

Crude Product Mixture:
Hexadecyl Carbamate (C16H330OCONHR)
+ Base Hydrochloride Salt

i

Work-up
(e.g., Washing with dilute acid and water)

'

Purification
(e.g., Crystallization or Chromatography)

Pure Hexadecyl Carbamate

Click to download full resolution via product page

General workflow for carbamate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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